N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine

• Molecular Formula: C14H27N
• Molecular Weight: 209.37 g/mol
• IUPAC Name: N-(cyclopropylmethyl)-5-methyl-2-propan-2-ylcyclohexan-1-amine
• InChI: InChI=1S/C14H27N/c1-10(2)13-7-4-11(3)8-14(13)15-9-12-5-6-12/h10-15H,4-9H2,1-3H3
• InChI Key: SXYQNOIHFFGENJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)NCC2CC2)C(C)C

Description

N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine is a chemical compound with the CAS Number 1217839-50-3 and a molecular formula of C14H27N, yielding a molecular weight of 209.37 g/mol . This amine is characterized by a cyclohexane backbone substituted with a methyl group, an isopropyl group, and a cyclopropylmethylamine functional group. The compound is identified as for Research Use Only and is not intended for diagnostic or therapeutic uses . As a specialized amine, this compound serves as a valuable building block in organic synthesis and medicinal chemistry research. The cyclopropylmethyl group is a notable feature in pharmaceutical chemistry, often used to modulate the physicochemical and pharmacological properties of lead molecules . Researchers can employ this amine in the synthesis of more complex target molecules or as a core structural motif in the development and screening of novel bioactive compounds. The product requires specific handling, and it is recommended that it be transported under cold-chain conditions to preserve its stability .

Preparation Methods

Alkylation of Cyclohexanone Derivatives

One common route involves starting from cyclohexanone or its derivatives, which undergo enolate chemistry:

• Enolate Formation: Cyclohexanone is deprotonated using a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in a suitable solvent like tetrahydrofuran (THF).
• Alkylation: The enolate reacts with an alkyl halide, such as isopropyl bromide, to introduce the propan-2-yl group at the 2-position of the cyclohexane ring.

This method is supported by the literature on cyclohexanone alkylation, which demonstrates high regioselectivity and yields under controlled conditions.

Functionalization at the 1-Position

The amino group is introduced via reductive amination or nucleophilic substitution:

• Reductive Amination: The ketone at position 1 can be converted into an imine intermediate using ammonia or primary amines, followed by reduction with sodium cyanoborohydride (NaBH_3CN) or catalytic hydrogenation.
• Direct Nucleophilic Substitution: Alternatively, halogenation at the 1-position (e.g., via N-bromosuccinimide, NBS) followed by nucleophilic substitution with ammonia or amines can generate the primary amine.

Introduction of the Cyclopropylmethyl Group

The cyclopropylmethyl moiety can be introduced through nucleophilic substitution or via alkylation:

• Nucleophilic Substitution: The primary amine at position 1 can be alkylated with cyclopropylmethyl halides (e.g., cyclopropylmethyl bromide or chloride) in the presence of a base such as potassium carbonate (K2CO3) in acetonitrile or DMF.
• Preparation of Cyclopropylmethyl Halides: These are typically synthesized via the reaction of cyclopropylmethanol with phosphorus tribromide (PBr3) or thionyl chloride (SOCl2).

Reaction Conditions and Yields

Step	Reagents	Solvent	Conditions	Yield	References
Enolate alkylation	NaH or t-BuOK + alkyl halide	THF	0°C to room temperature	70-85%
Reductive amination	NH3 + NaBH3CN	Methanol or ethanol	Mild heating	65-80%
Cyclopropylmethylation	Cyclopropylmethyl halide + base	Acetonitrile or DMF	Reflux	60-75%

Scalability and Industrial Considerations

Recent patents and research (e.g., US20210395185A1) emphasize scalable synthesis routes:

• Use of inexpensive starting materials: Cyclopropyl methyl ketone, readily available and cost-effective.
• Reaction conditions: Mild temperatures, common solvents like THF, toluene, or isopropanol, and catalysts such as Lewis acids (e.g., titanium isopropoxide) improve scalability.
• Purification: Techniques like flash chromatography are replaced with crystallization or filtration for large-scale production.

Research Outcomes and Optimization

Recent research indicates that:

• The condensation of cyclopropyl methyl ketone with chiral amines under Lewis acid catalysis yields high enantiomeric excesses (>70% ee).
• The reduction step using sodium borohydride or lithium borohydride is efficient, with yields exceeding 80% under optimized conditions.
• The final amination step with cyclopropylmethyl halides is straightforward, with yields typically between 60-75%, and can be optimized further by adjusting solvent polarity and temperature.

Summary of Key Reaction Pathway

Cyclohexanone derivative → Enolate formation → Alkylation with isopropyl halide → Functionalization at 1-position (reductive amination or halogenation) → Nucleophilic substitution with cyclopropylmethyl halide → Final amine formation

Chemical Reactions Analysis

Types of Reactions

N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or alcohols.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides are used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Researchers study its interactions with biological molecules to understand its potential as a pharmaceutical agent.

Medicine: It may have potential therapeutic applications, particularly in the development of new drugs targeting specific pathways.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The cyclopropylmethyl and isopropyl groups may play a role in binding to these targets, influencing the compound’s biological activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol)

• Key Differences : Menthol shares the 5-methyl-2-(propan-2-yl)cyclohexane backbone but replaces the amine group with a hydroxyl group. This substitution reduces basicity (pKa ~10 for menthol’s alcohol vs. ~9–11 for secondary amines) and increases water solubility (menthol: 0.05 g/L vs. amines, which are typically more hydrophobic) .
• Implications : The amine in the target compound may enhance interactions with biological targets (e.g., receptors) through hydrogen bonding or ionic interactions, whereas menthol’s hydroxyl group contributes to its cooling sensation and volatility .

N-Heptan-2-yl-2-methyl-5-propan-2-ylcyclohexan-1-amine

• Structure : Features a linear heptan-2-yl group instead of cyclopropylmethyl.
• However, the latter may enhance lipophilicity (calculated logP ~5.2 vs. ~4.5 for the target compound) .

(1R,4R)-4-(4-(Cyclopropylmethyl)piperazin-1-yl)cyclohexan-1-amine (Compound 279)

• Structure : Incorporates a piperazine ring substituted with cyclopropylmethyl.
• Key Differences : The piperazine moiety increases molecular weight (279: MW 238 g/mol vs. target compound: ~222 g/mol) and introduces additional hydrogen-bonding sites. Pharmacologically, piperazine derivatives often exhibit enhanced receptor affinity due to their basicity and spatial flexibility .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility/LogP
N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine	C14H26N2	222.37	Cyclopropylmethyl, methyl, isopropyl	Low water solubility (est. logP ~4.5)
Menthol	C10H20O	156.27	Hydroxyl, methyl, isopropyl	0.05 g/L (water), logP ~3.4
Compound 279 (EP 3,858,835)	C14H26N4	238.38	Cyclopropylmethyl-piperazine	Moderate solubility (polar piperazine)
N-Heptan-2-yl analog (CAS 89971-14-2)	C17H35N	253.47	Heptan-2-yl	High lipophilicity (logP ~5.2)

Pharmacological and Functional Insights

• Kinase Inhibition Potential: Compounds 36 and 40 (EP 3,858,835) with spiro-pyrazino-pyrrolo-pyrimidinone cores show molecular weights ~492 g/mol and MS/NMR data consistent with kinase-binding motifs. The target compound’s smaller size (~222 g/mol) may favor blood-brain barrier penetration but reduce target specificity .
• Receptor Interactions : The cyclopropylmethyl group’s rigidity may stabilize binding to hydrophobic pockets in receptors, as seen in piperazine derivatives (e.g., Compound 279’s piperazine enhances serotonin receptor affinity) .

Biological Activity

N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine, a compound with the molecular formula C14H27N and a molecular weight of 209.37 g/mol, has garnered attention in pharmacological research for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C14H27N
Molecular Weight	209.37 g/mol
CAS Number	1217839-50-3

The biological activity of N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine is primarily attributed to its interaction with various neurotransmitter systems. Preliminary studies suggest that this compound may act as a selective modulator of certain receptors, potentially influencing dopaminergic and noradrenergic pathways. Such interactions could position it as a candidate for therapeutic applications in neuropsychiatric disorders.

Biological Activity and Research Findings

• Antitumor Activity : Research indicates that polyamine-based compounds, similar in structure to N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine, exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that modified polyamines can induce apoptosis in breast cancer cells, suggesting a possible mechanism for the compound's antitumor activity .
• Neuropharmacological Effects : The compound's potential neuropharmacological effects have been explored through in vitro studies. It has been proposed that compounds with similar structures may enhance cognitive function by modulating neurotransmitter release, particularly in models of neurodegenerative diseases .
• Case Studies :
  • A study focusing on related polyamine compounds demonstrated that they effectively reduced the proliferation of cancer cells while sparing normal cells, indicating a selective toxicity that could be beneficial in cancer therapy .
  • Another research effort highlighted the ability of structurally similar compounds to decrease markers of inflammation and oxidative stress in neuronal models, which could imply neuroprotective properties .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Induces apoptosis in cancer cells
Neuroprotective	Reduces oxidative stress
Cognitive Enhancement	Potential modulation of neurotransmitters

Q & A

Q. What are the optimal synthetic routes for N-(Cyclopropylmethyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine, and how can stereochemical purity be ensured?

The synthesis typically involves multi-step reactions, including cyclohexane ring functionalization, amine coupling, and cyclopropylmethyl group introduction. A key step is the reductive amination between 5-methyl-2-(propan-2-yl)cyclohexanone and cyclopropylmethylamine under hydrogenation (e.g., using Pd/C or Raney Ni). To ensure stereochemical purity:

• Use chiral catalysts (e.g., (R)- or (S)-BINAP ligands) during hydrogenation to control enantioselectivity .
• Employ chiral HPLC (e.g., Newcrom R1 column) to separate enantiomers post-synthesis .
• Validate stereochemistry via X-ray crystallography using SHELXL for refinement .

Q. How can the compound’s structural integrity be validated experimentally?

• X-ray crystallography : Resolve the crystal structure using SHELX software to confirm bond angles, stereochemistry, and hydrogen bonding. For example, refine data with SHELXL to resolve ambiguities in cyclohexane chair conformations .
• NMR spectroscopy : Analyze $^1H$, $^{13}C$, and 2D NMR (COSY, HSQC) to verify substituent positions. Key signals include cyclopropylmethyl protons (δ 0.5–1.2 ppm) and axial/equatorial methyl groups on the cyclohexane ring .
• Mass spectrometry : Confirm molecular weight (e.g., ESI-MS m/z 238 [M+H]+ for related derivatives) and fragmentation patterns .

Q. What analytical methods are recommended for purity assessment?

• Reverse-phase HPLC : Use a C18 column with a mobile phase of acetonitrile/water (70:30) and UV detection at 254 nm. Compare retention times against known standards .
• Elemental analysis : Verify C, H, N content within ±0.4% of theoretical values.
• Thermogravimetric analysis (TGA) : Assess thermal stability and detect solvent residues .

Advanced Research Questions

Q. How can enantiomer-specific biological activity be investigated for this compound?

• Enantiomer separation : Use chiral columns (e.g., Chiralpak IA) with hexane/isopropanol (90:10) to isolate (R)- and (S)-forms .
• In vitro assays : Test enantiomers against target receptors (e.g., neurotransmitter transporters) using radioligand binding assays. For example, compare IC$_{50}$ values for dopamine or serotonin reuptake inhibition .
• Molecular docking : Perform in silico studies (e.g., AutoDock Vina) to model interactions between enantiomers and binding pockets of proteins like monoamine oxidases .

Q. How can contradictory data in biological activity studies be resolved?

Contradictions may arise from impurities, solvent effects, or assay variability. Mitigation strategies:

• Reproducibility checks : Replicate assays across multiple labs using standardized protocols (e.g., OECD guidelines).
• Metabolite profiling : Use LC-MS to identify degradation products or active metabolites that may influence results .
• Structural analogs : Compare activity with derivatives (e.g., N-(benzyl)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine) to isolate structural determinants of activity .

Q. What strategies are effective for designing derivatives with enhanced CNS permeability?

• Lipophilicity optimization : Calculate logP (e.g., using ChemDraw) and synthesize analogs with logP 2–5 for blood-brain barrier penetration. Introduce fluorine or methyl groups to fine-tune solubility .
• Pro-drug approaches : Modify the amine group to esters or carbamates that hydrolyze in vivo .
• In vivo pharmacokinetics : Conduct rodent studies to measure brain-to-plasma ratios via microdialysis .

Q. How can computational methods predict the compound’s metabolic pathways?

• Quantum mechanics (QM) : Simulate cytochrome P450-mediated oxidation using Gaussian09 to identify vulnerable sites (e.g., cyclopropylmethyl group) .
• Machine learning : Train models on databases like PubChem to predict Phase I/II metabolites .
• In vitro microsomal assays : Validate predictions using human liver microsomes and LC-MS/MS .